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For Researchers, Scientists, and Drug Development Professionals

Introduction
Samarium carbonate (Sm₂(CO₃)₃) is an inorganic compound of the rare earth element

samarium. It serves as a crucial precursor in the synthesis of various samarium compounds,

including high-purity samarium oxide, which is utilized in the production of permanent magnets,

catalysts, and in the nuclear industry as a neutron absorber.[1] In the pharmaceutical and drug

development sector, isotopes of samarium, derived from precursors like samarium carbonate,

are investigated for applications in radiotherapy. This guide provides a comprehensive

overview of the fundamental chemical, physical, and structural properties of samarium
carbonate, complete with experimental protocols and visual representations of key processes

to support advanced research and development activities.

Chemical Properties
Samarium carbonate is a yellowish-white crystalline powder that is insoluble in water but

readily dissolves in acidic solutions, accompanied by the evolution of carbon dioxide gas.[2] It

is commonly available in its hydrated form, Sm₂(CO₃)₃·xH₂O, with the trihydrate being a

common variant.[2] The anhydrous form can be obtained through controlled heating.

Table 1: Chemical Identity of Samarium Carbonate
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Property Value Reference

Chemical Formula Sm₂(CO₃)₃ (anhydrous) [3]

Sm₂(CO₃)₃·3H₂O (trihydrate) [2]

Molecular Weight 480.73 g/mol (anhydrous) [3]

534.79 g/mol (trihydrate) [2]

CAS Number 5895-47-6 (anhydrous) [4]

38245-37-3 (hydrate) [5]

Appearance
Yellowish-white crystalline

powder
[2]

Reactivity
The primary chemical reaction of interest for samarium carbonate is its decomposition upon

heating and its reaction with acids.

Reaction with Acids: Samarium carbonate reacts with strong acids to form the

corresponding samarium(III) salt, water, and carbon dioxide. This reaction is fundamental to

the synthesis of other samarium compounds.

Sm₂(CO₃)₃(s) + 6H⁺(aq) → 2Sm³⁺(aq) + 3H₂O(l) + 3CO₂(g)

Thermal Decomposition: Upon heating, samarium carbonate hydrate first undergoes

dehydration, followed by decomposition to samarium oxide (Sm₂O₃). The decomposition is a

multi-step process, often proceeding through an intermediate oxycarbonate phase

(Sm₂O₂CO₃).[6]

Physical Properties
The physical properties of samarium carbonate are crucial for its handling, processing, and

application in various fields.

Table 2: Physical Properties of Samarium Carbonate
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Property Value Reference

Solubility in Water Insoluble [7]

Solubility Product (Ksp)

pKsp = 28.25 (Note: This is for

Erbium Carbonate, a close

Lanthanide analog, specific

Sm data is scarce)

Melting Point Decomposes at >500 °C [5]

Hygroscopicity Slightly hygroscopic [8]

Structural Properties
Detailed crystallographic data for samarium carbonate is not readily available in the surveyed

literature. However, insights into its probable structure can be gleaned from studies of other

lanthanide carbonates, such as lanthanum carbonate octahydrate. It is expected that

samarium carbonate will adopt a complex hydrated crystal structure.

Experimental Protocols
Synthesis of Samarium Carbonate (Precipitation
Method)
This protocol describes a laboratory-scale synthesis of samarium carbonate hydrate via

precipitation from an aqueous solution of samarium chloride.

Materials:

Samarium(III) chloride (SmCl₃)

Ammonium bicarbonate (NH₄HCO₃)

Deionized water

Ammonium hydroxide (for pH adjustment, if necessary)

Buchner funnel and filter paper
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Beakers, magnetic stirrer, and stir bar

Drying oven

Procedure:

Prepare a 0.5 M solution of samarium(III) chloride in deionized water.

In a separate beaker, prepare a 1.5 M solution of ammonium bicarbonate in deionized water.

While vigorously stirring the samarium chloride solution, slowly add the ammonium

bicarbonate solution dropwise. A white precipitate of samarium carbonate hydrate will form

immediately.

Continue adding the ammonium bicarbonate solution until no further precipitation is

observed.

Monitor the pH of the solution and adjust to approximately 6-7 with ammonium hydroxide if

necessary to ensure complete precipitation.[2]

Allow the precipitate to age in the mother liquor for at least one hour to improve filterability.

Separate the precipitate by vacuum filtration using a Buchner funnel.

Wash the precipitate several times with deionized water to remove any unreacted reagents

and by-products.

Dry the collected samarium carbonate hydrate in a drying oven at a temperature below 100

°C to avoid premature decomposition.

Thermal Gravimetric Analysis (TGA) of Samarium
Carbonate Hydrate
This protocol outlines the procedure for determining the thermal decomposition pathway of

samarium carbonate hydrate.

Instrumentation:
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Thermogravimetric Analyzer (TGA) coupled with a Differential Scanning Calorimeter (DSC) is

recommended for simultaneous analysis of mass loss and thermal events.

Procedure:

Calibrate the TGA instrument according to the manufacturer's instructions.

Accurately weigh 5-10 mg of the synthesized samarium carbonate hydrate into a TGA

crucible (typically alumina or platinum).

Place the crucible in the TGA furnace.

Heat the sample from ambient temperature to 1000 °C at a constant heating rate of 10

°C/min.

Use an inert atmosphere, such as nitrogen or argon, with a constant flow rate (e.g., 50

mL/min) to purge the furnace.

Record the mass loss as a function of temperature.

Analyze the resulting TGA curve to identify the temperature ranges for dehydration and

decomposition to samarium oxide. The DSC curve will indicate whether these processes are

endothermic or exothermic.

Visualizations
Synthesis Workflow
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Synthesis of Samarium Carbonate via Precipitation

Reactant Preparation
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Caption: Workflow for the synthesis of samarium carbonate hydrate.
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Thermal Decomposition Pathway

Thermal Decomposition of Samarium Carbonate Hydrate
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Caption: Proposed pathway for the thermal decomposition of samarium carbonate.

Conclusion
This technical guide has provided a detailed overview of the fundamental properties of

samarium carbonate, tailored for a scientific audience. The presented data, structured in clear

tables, and the detailed experimental protocols offer a solid foundation for researchers working

with this important rare earth compound. The visualizations of the synthesis and decomposition

pathways provide a clear conceptual framework for these key chemical transformations. While

there are still opportunities for more detailed characterization, particularly in the area of

crystallography, this guide consolidates the current understanding of samarium carbonate's

core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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samarium-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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